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Compound of Interest

Compound Name: Tariquidar

Cat. No.: B1662512

Essential Safety and Handling Guide for
Tariquidar

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Tariquidar. Adherence to these
procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Classification

Tariquidar is classified with the following hazards:

e Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

o Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

o Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]
Signal Word: Warning

Hazard Statements:

e H302: Harmful if swallowed.[1]
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e H410: Very toxic to aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin, or

eye contact.[2]
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PPE Category Item Specifications and Usage
Weatr tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or

Eye/Face Protection Safety Goggles NIOSH (US) standards.[2] A

face shield should be used in
situations with a risk of

splashing.[3]

Hand Protection

Chemical-Resistant Gloves

Wear two pairs of
chemotherapy-grade, powder-
free nitrile gloves.[4] The outer
glove should be worn over the
gown cuff, and the inner glove
underneath. Change gloves
immediately if they become

contaminated or damaged.[3]

Body Protection

Protective Gown

Wear a disposable, long-
sleeved, impervious gown
designed for handling
hazardous drugs.[3][4] Ensure
the gown has a solid front and

knit cuffs.

Respiratory Protection

Respirator

If exposure limits are
exceeded, or if there is a risk
of aerosolization, a NIOSH-
approved N95 or full-face

respirator should be used.[2][3]
[5]

Foot Protection

Shoe Covers

Wear disposable shoe covers
over laboratory-appropriate

footwear.

Safe Handling and Storage
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Proper handling and storage are critical to minimize exposure risks and maintain the integrity of

Tariquidar.

Aspect

Procedure

Handling

- Avoid the formation of dust and aerosols.[1] -
Work in a well-ventilated area, preferably within
a certified chemical fume hood or Class Il
Biosafety Cabinet.[1][5] - Do not eat, drink, or
smoke in the handling area.[1] - Wash hands

thoroughly after handling.[1]

Storage

- Keep the container tightly sealed.[1] - Store in
a cool, well-ventilated area.[1] - Protect from
direct sunlight and sources of ignition.[1] -
Powder: Store at -20°C.[1] - In Solvent: Store at
-80°C.[1]

Incompatible Materials

Strong acids/alkalis and strong

oxidizing/reducing agents.[1]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Protocol

If Swallowed

Call a POISON CENTER or doctor immediately.
[1] Rinse mouth with water.[1] Do NOT induce

vomiting.

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek prompt

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water.
Remove contaminated clothing and shoes. Seek

medical attention if irritation develops.[1]

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen or artificial respiration

as needed. Seek immediate medical attention.

[1]

Spill and Disposal Procedures

Proper containment and disposal are essential to prevent environmental contamination and

further exposure.

Spill Management Workflow
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Spill Response Protocol

Evacuate and Secure Area

Don Appropriate PPE
(2 pairs of gloves, gown, goggles, respirator)

Contain the Spill
(Use absorbent pads)

Clean the Area
(Use appropriate deactivating solution)

Collect Waste

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a Tariquidar spill.

Waste Disposal Plan
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Tariquidar Waste Disposal

Contaminated Materials Excess Tariquidar
(Gloves, Gowns, Labware) (Solid or Solution)

Clearly Labeled
Hazardous Waste Container

Approved Waste
Disposal Facility

Click to download full resolution via product page
Caption: Disposal plan for Tariquidar and contaminated materials.

All waste, including contaminated PPE and cleaning materials, must be collected in a
designated, sealed, and clearly labeled hazardous waste container.[1][2] Disposal must be
carried out through an approved waste disposal company in accordance with local, regional,
and national regulations.[1][6] Avoid release to the environment.[1][6]

Experimental Protocols: Preparation of Stock
Solutions

Researchers frequently prepare stock solutions of Tariquidar for in vitro and in vivo
experiments. The following provides a general protocol; however, specific experimental
requirements may necessitate modifications.

Stock Solution Preparation Workflow
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Stock Solution Preparation

Weigh Tariquidar > Dissolve in Solvent > Dilute to Final Concentration > ’ o
(in a chemical fume hood) (e.g., DMSO) (with appropriate buffer or media) S ILERSEES RS

Click to download full resolution via product page
Caption: General workflow for preparing Tariquidar stock solutions.

Solubility Data

Solvent Concentration
DMSO Up to 15 mg/mL
DMF 5 mg/mL
DMF:PBS (pH 7.2) (1:3) 0.25 mg/mL

Data sourced from MedChemExpress and Cayman Chemical.[7][8]

Note: When preparing solutions, use fresh, anhydrous solvents, as moisture can affect
solubility.[9] For in vivo studies, formulations may involve microemulsions or specific delivery
vehicles to enhance bioavailability.[10] Always refer to specific published protocols for detailed
formulation procedures relevant to your experimental model.[10][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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